5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 5-phenyl-2-thiophen-2-ylthieno[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C16H9NO2S2/c18-16-13-11(10-5-2-1-3-6-10)9-21-15(13)17-14(19-16)12-7-4-8-20-12/h1-9H
• InChI Key: APOODQXOPUHEDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2C(=O)OC(=N3)C4=CC=CS4
• Molecular Formula: C16H9NO2S2
• Molecular Weight: 311.4 g/mol

Description

5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one, also known as PTX008, is a synthetic compound that has been shown to have potential therapeutic applications in various diseases. This compound belongs to the class of thieno[2,3-d]oxazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. This compound also inhibits the activity of the NF-κB pathway, which is involved in inflammation and immune response. Additionally, this compound has been shown to activate the JNK pathway, which is involved in apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer, this compound has been shown to induce apoptosis, inhibit angiogenesis, and reduce the expression of anti-apoptotic proteins. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one in lab experiments is its ability to inhibit the growth of cancer cells and reduce inflammation. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to optimize its use in lab experiments by understanding its mechanism of action and identifying potential drug targets. Additionally, the development of this compound derivatives may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one can be synthesized using various methods, including the condensation of 2-aminothiophenol and 2-thiophenecarboxaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then cyclized using phosphorus oxychloride to obtain this compound. Other methods include the reaction of 2-aminothiophenol and 2-thiophenecarboxylic acid with acetic anhydride and phosphorus oxychloride.

Scientific Research Applications

5-phenyl-2-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.